Cas no 2091653-82-4 (2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile)

2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile structure
2091653-82-4 structure
Product Name:2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
CAS No:2091653-82-4
MF:C11H8N4O
MW:212.207421302795
CID:5722943
PubChem ID:121213531
Update Time:2023-10-26

2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • starbld0036024
    • 2091653-82-4
    • AKOS026724000
    • 2-(4-formyl-3-pyridin-2-ylpyrazol-1-yl)acetonitrile
    • 2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
    • F2198-5063
    • 1H-Pyrazole-1-acetonitrile, 4-formyl-3-(2-pyridinyl)-
    • Inchi: 1S/C11H8N4O/c12-4-6-15-7-9(8-16)11(14-15)10-3-1-2-5-13-10/h1-3,5,7-8H,6H2
    • InChI Key: GVISUASOWWUKFJ-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(CC#N)N=C1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 212.06981089g/mol
  • Monoisotopic Mass: 212.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 457.6±45.0 °C(Predicted)
  • pka: 0.70±0.19(Predicted)

2-(4-formyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F176626-100mg
2-(4-formyl-3-(pyridin-2-yl)-1h-pyrazol-1-yl)acetonitrile
2091653-82-4
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$ 95.00 2022-06-05
TRC
F176626-500mg
2-(4-formyl-3-(pyridin-2-yl)-1h-pyrazol-1-yl)acetonitrile
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$ 365.00 2022-06-05
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$ 570.00 2022-06-05
Life Chemicals
F2198-5063-0.25g
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2091653-82-4 95%+
0.25g
$523.0 2023-09-06
Life Chemicals
F2198-5063-0.5g
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F2198-5063-1g
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Life Chemicals
F2198-5063-2.5g
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